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Compound of Interest

Compound Name: Covi-ox

Cat. No.: B120575

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the tocopherol composition of Covi-ox®
T-70, a natural mixed tocopherol product. The information herein is intended to support
research, development, and quality control activities by providing detailed compositional data
and outlining the analytical methodologies used for its characterization.

Tocopherol Composition of Covi-ox® T-70

Covi-ox® T-70 is a concentrated form of natural mixed tocopherols derived from vegetable oils.
It is characterized by a high proportion of gamma- and delta-tocopherols, in addition to the
alpha- and beta-tocopherol isomers. The typical distribution of these tocopherols is
summarized in the table below.

Table 1: Typical Tocopherol Composition in Covi-ox® T-70

Tocopherol Isomer Typical Percentage (%)
d-alpha-Tocopherol 14%

d-beta-Tocopherol 2%

d-gamma-Tocopherol 60%

d-delta-Tocopherol 24%
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Note: As a natural product, the exact percentages may vary slightly between batches.

Analytical Methodology for Tocopherol Profiling

The quantitative determination of the different tocopherol isomers in products like Covi-ox® T-
70 is typically achieved through chromatographic techniques. High-Performance Liquid
Chromatography (HPLC) is a widely used and robust method for the separation and
quantification of these closely related compounds.[1][2] Normal-Phase HPLC (NP-HPLC) is
particularly well-suited for resolving the four tocopherol isomers.[2]

Representative Experimental Protocol: Normal-Phase
HPLC

The following is a representative protocol for the analysis of mixed tocopherols, based on
established and validated methods in the scientific literature.

2.1.1. Principle

This method utilizes a normal-phase silica column to separate the tocopherol isomers based on
their polarity. The less polar alpha-tocopherol elutes first, followed by the more polar beta-,
gamma-, and delta-tocopherols. Detection is typically performed using a fluorescence or UV-
Vis detector.

2.1.2. Materials and Reagents

* Mobile Phase: A mixture of hexane and a polar solvent such as isopropanol or ethyl acetate.
The exact ratio is optimized to achieve the best separation.

» Standards: Certified reference standards of alpha-, beta-, gamma-, and delta-tocopherol.

o Sample Preparation: The Covi-ox® T-70 sample is accurately weighed and diluted in the
mobile phase to a suitable concentration.

2.1.3. Instrumentation

HPLC system equipped with a pump, autosampler, and column oven.

Normal-phase silica column (e.g., 250 mm x 4.6 mm, 5 pm particle size).
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Fluorescence detector (Excitation: ~290 nm, Emission: ~330 nm) or UV-Vis detector.

2.1.4. Chromatographic Conditions

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 pL

Detection: Fluorescence or UV-Vis

2.1.5. Procedure

o Standard Preparation: Prepare a series of standard solutions of each tocopherol isomer at
known concentrations.

o Sample Preparation: Accurately weigh the Covi-ox® T-70 sample and dissolve it in a known
volume of the mobile phase.

 Calibration: Inject the standard solutions into the HPLC system to generate a calibration
curve for each tocopherol isomer.

o Sample Analysis: Inject the prepared sample solution into the HPLC system.

e Quantification: ldentify the peaks in the sample chromatogram based on the retention times
of the standards. Quantify the amount of each tocopherol by comparing the peak area to the
calibration curve.

Other analytical techniques that can be employed for tocopherol analysis include gas
chromatography (GC) and supercritical fluid chromatography (SFC).[3][4]

Logical Relationship of Tocopherols in Covi-ox® T-
70

The following diagram illustrates the composition of Covi-ox® T-70, showcasing the individual
tocopherol components that constitute the final product.
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Composition of Covi-ox® T-70

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120575#what-are-the-different-tocopherols-in-covi-
0x-t-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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